Cas no 1609406-73-6 (6-Methylpyridazine-3-carboximidamide acetate)

• Product Name: 6-Methylpyridazine-3-carboximidamide acetate
• CAS No: 1609406-73-6
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• MDL: MFCD28024743
• CID: 4608682
• PubChem ID: 75531091
• Update Time: 2025-10-24

6-Methylpyridazine-3-carboximidamide acetate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-pyridazinecarboximidamide acetate
• 6-Methylpyridazine-3-carboximidamide acetate
• D83452
• acetic acid;6-methylpyridazine-3-carboximidamide
• 6-METHYLPYRIDAZINE-3-CARBOXIMIDAMIDE; ACETIC ACID
• 1609406-73-6
• 6-Methylpyridazine-3-carboximidamideacetate
• BS-15557
• MFCD28024743
• CS-0152723

• MDL： MFCD28024743
• Inchi： 1S/C6H8N4.C2H4O2/c1-4-2-3-5(6(7)8)10-9-4;1-2(3)4/h2-3H,1H3,(H3,7,8);1H3,(H,3,4)
• InChI Key： GHDURJSQFZPGEY-UHFFFAOYSA-N
• SMILES： OC(C)=O.N1C(C)=CC=C(C(=N)N)N=1

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Additional information on 6-Methylpyridazine-3-carboximidamide acetate

Introduction to 6-Methylpyridazine-3-carboximidamide Acetate (CAS No. 1609406-73-6)

The compound 6-Methylpyridazine-3-carboximidamide acetate (CAS No. 1609406-73-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and versatile reactivity. The methyl substitution at the 6-position of the pyridazine ring imparts specific steric and electronic effects, making this compound particularly interesting for researchers and industry professionals.

Recent studies have highlighted the potential of pyridazine derivatives in drug discovery, especially in the development of anticancer agents. The acetate counterion in this compound plays a crucial role in stabilizing its structure and enhancing its solubility, which is a critical factor for its bioavailability in pharmaceutical applications. Researchers have also explored the use of this compound as a building block for constructing more complex molecular architectures, such as heterocyclic frameworks, which are essential in modern drug design.

In terms of synthesis, 6-Methylpyridazine-3-carboximidamide acetate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. For instance, one common approach involves the reaction of 6-methylpyridazine-3-carboxylic acid with ammonia or an amide source, followed by acetate salt formation to ensure stability.

The physical properties of this compound are equally intriguing. It has a melting point of approximately 220°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, 6-Methylpyridazine-3-carboximidamide acetate has been studied for its biodegradability and eco-toxicological effects. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 6-Methylpyridazine-3-carboximidamide acetate (CAS No. 1609406-73-6) is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure, coupled with its favorable physical properties, positions it as a valuable tool for researchers and developers alike.